Cas no 29206-08-4 (2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid)
29206-08-4 structure
Product Name:2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid
CAS No:29206-08-4
MF:C15H16O2
MW:228.286344528198
CID:5733171
PubChem ID:62738333
Update Time:2024-03-01
2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenepropanoic acid, α,α-dimethyl-
- 2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid
-
- Inchi: 1S/C15H16O2/c1-15(2,14(16)17)10-12-8-5-7-11-6-3-4-9-13(11)12/h3-9H,10H2,1-2H3,(H,16,17)
- InChI Key: OGXVFCMBJLXMMR-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC2=CC=CC=C12)C(C)(C)C(=O)O
Computed Properties
- Exact Mass: 228.115029749g/mol
- Monoisotopic Mass: 228.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.138±0.06 g/cm3(Predicted)
- Melting Point: 98-99 °C
- Boiling Point: 225-230 °C(Press: 2 Torr)
- pka: 4.85±0.30(Predicted)
2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D206316-100mg |
2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid |
29206-08-4 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D206316-500mg |
2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid |
29206-08-4 | 500mg |
$ 365.00 | 2022-06-05 | ||
| TRC | D206316-1g |
2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid |
29206-08-4 | 1g |
$ 570.00 | 2022-06-05 | ||
| Enamine | EN300-1218168-0.05g |
2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid |
29206-08-4 | 0.05g |
$827.0 | 2023-07-10 | ||
| Enamine | EN300-1218168-0.1g |
2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid |
29206-08-4 | 0.1g |
$867.0 | 2023-07-10 | ||
| Enamine | EN300-1218168-0.25g |
2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid |
29206-08-4 | 0.25g |
$906.0 | 2023-07-10 | ||
| Enamine | EN300-1218168-0.5g |
2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid |
29206-08-4 | 0.5g |
$946.0 | 2023-07-10 | ||
| Enamine | EN300-1218168-1.0g |
2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid |
29206-08-4 | 1.0g |
$986.0 | 2023-07-10 | ||
| Enamine | EN300-1218168-2.5g |
2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid |
29206-08-4 | 2.5g |
$1931.0 | 2023-07-10 | ||
| Enamine | EN300-1218168-5.0g |
2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid |
29206-08-4 | 5.0g |
$2858.0 | 2023-07-10 |
2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
29206-08-4 (2,2-dimethyl-3-(naphthalen-1-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk